Cas no 896337-86-3 (N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide
• CAS No: 896337-86-3
• MF: C₂₁H₁₆N₂O₄S₂
• MW: 424.492742538452
• CID: 6086526
• PubChem ID: 135892746
• Update Time: 2025-10-28

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide
• JKXFJGRNLYJHCQ-UHFFFAOYSA-N
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-4-methylsulfonylbenzamide
• AKOS002045978
• F2558-0030
• N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-4-(methylsulfonyl)benzamide
• 896337-86-3
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-4-methanesulfonylbenzamide

• Inchi： 1S/C21H16N2O4S2/c1-29(26,27)15-9-6-13(7-10-15)20(25)22-14-8-11-16(18(24)12-14)21-23-17-4-2-3-5-19(17)28-21/h2-12,23H,1H3,(H,22,25)/b21-16-
• InChI Key： LQXYKUYUIZCHCZ-PGMHBOJBSA-N
• SMILES： C(NC1C=C/C(=C2\NC3=CC=CC=C3S\2)/C(=O)C=1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 424.05514934g/mol
• Monoisotopic Mass: 424.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 133Ų

Additional information on N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide

N-4-(1,3-Benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide: A Comprehensive Overview

The compound with CAS No. 896337-86-3, known as N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The name of the compound, N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide, reveals its intricate structure. The molecule consists of a benzothiazole ring system, a hydroxyl group, and a methanesulfonyl group attached to a benzamide backbone. The benzothiazole moiety is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in anti-inflammatory and anticancer therapies.

One of the key features of this compound is its benzamide core, which serves as a versatile platform for functionalization. The methanesulfonyl group (-SO₂Me) attached to the benzene ring enhances the molecule's lipophilicity and bioavailability. This modification is particularly advantageous in pharmaceutical applications where drug delivery efficiency is critical. Moreover, the hydroxyl group (-OH) present on the phenyl ring introduces hydrogen bonding capabilities, further enhancing the compound's interactions with biological targets.

The synthesis of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are essential for pharmacological studies.

In terms of biological activity, this compound has shown remarkable potential in several therapeutic areas. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, preliminary in vivo experiments have indicated its efficacy in reducing tumor growth in animal models, suggesting potential applications in oncology.

The incorporation of the benzothiazole moiety into the molecule has been instrumental in modulating its pharmacokinetic properties. This structural element not only enhances metabolic stability but also improves the compound's ability to cross cellular membranes. These attributes are crucial for developing drugs with favorable pharmacokinetic profiles.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. By leveraging its modular structure, chemists have successfully synthesized derivatives with enhanced bioactivity and selectivity. These derivatives are currently under investigation for their potential applications in treating neurodegenerative diseases and infectious disorders.

In conclusion, N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-4-methanesulfonylbenzamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to make a substantial impact on the field of medicinal chemistry.